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Compound of Interest

Compound Name: Tin(IV) iodide

Cat. No.: B052936 Get Quote

Essential Safety and Handling Guide for Tin(IV)
Iodide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Tin(IV) iodide (SnI4), also known as stannic iodide. Adherence to these procedures is

critical to mitigate risks and ensure safe operational conduct and disposal.

Tin(IV) iodide is a corrosive solid that can cause severe skin burns and eye damage.[1][2][3][4]

It is also harmful if swallowed, inhaled, or in contact with skin.[2][3] This compound may cause

respiratory irritation, an allergic skin reaction, and potentially allergy or asthma-like symptoms if

inhaled.[2][3]

Personal Protective Equipment (PPE)
When handling Tin(IV) iodide, the following personal protective equipment is mandatory to

prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b052936?utm_src=pdf-interest
https://www.benchchem.com/product/b052936?utm_src=pdf-body
https://www.benchchem.com/product/b052936?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SNT7946_TINIV-IODIDE-95_GHS-US_English-US.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA71114&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AA13617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://apps.mnc.umn.edu/pub/msds/tin-4-iodide.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA71114&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AA13617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA71114&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AA13617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b052936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield. Contact lenses

should not be worn.[1]

Protects against dust particles

and chemical splashes that

can cause serious eye

damage.[1]

Hand Protection
Neoprene or nitrile rubber

gloves.[1][4]

Prevents skin contact which

can cause severe burns and

allergic reactions.[1][2]

Respiratory Protection

A NIOSH-certified dust and

mist (teal cartridge) respirator

is recommended where

inhalation exposure may occur.

[1]

Protects against inhalation of

dust which can cause

respiratory irritation.[1][3]

Body Protection

Wear suitable protective

clothing, such as a lab coat or

an impervious suit resistant to

corrosion.[1][4]

Minimizes the risk of skin

contact with the corrosive

solid.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[1][5]

Ensure that an emergency eye wash fountain and safety shower are immediately accessible.

[1]

Keep the container tightly closed when not in use.[1]

2. Handling the Compound:

Avoid all unnecessary exposure.[1]

Do not breathe in the dust.[1]
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Avoid contact with skin and eyes.[1]

Wash hands thoroughly with mild soap and water after handling and before eating, drinking,

or smoking.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[4]

Store locked up.[1][5]

Keep the container tightly closed and store under an inert gas as it is sensitive to air and

moisture.[5]

Store away from incompatible materials such as strong oxidizing agents and water.[1][4]

4. In Case of a Spill:

Evacuate unnecessary personnel.[1]

Wear appropriate PPE as described above.[1]

For containment, use dikes or absorbents to prevent migration into sewers or streams.[1]

Carefully sweep or shovel the spilled material into an appropriate container for disposal

without creating dust.[1][5]

Disposal Plan
Proper disposal of Tin(IV) iodide and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

Tin(IV) iodide is classified as a corrosive solid, acidic, inorganic, n.o.s. for transport.

2. Waste Collection and Storage:

Collect waste material in its original container or a suitable, labeled, and closed container.[5]
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Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

3. Disposal Method:

Dispose of the contents and container in a safe manner in accordance with local, state, and

federal regulations at a licensed waste disposal facility.[1]

Do not dispose of waste into the sewer system.[1]

Avoid release into the environment.[1]
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Caption: Workflow for safe handling and disposal of Tin(IV) iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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